BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Bromopyridine 1-Oxide: A Versatile Building
Block for Modern Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromopyridine 1-oxide

Cat. No.: B014649

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromopyridine 1-oxide is a highly functionalized heterocyclic compound that has emerged
as a pivotal building block in contemporary organic synthesis. Its unique electronic properties,
stemming from the interplay between the electron-withdrawing bromine atom and the activating
N-oxide group, render it a versatile substrate for a multitude of chemical transformations. This
guide provides a comprehensive overview of its synthesis, reactivity, and application, with a
focus on its utility in constructing complex molecular architectures relevant to the
pharmaceutical and agrochemical industries. The strategic positioning of the bromo and N-
oxide functionalities allows for selective manipulation, making it an invaluable tool for
introducing the pyridyl moiety into target molecules.

Physicochemical Properties

A summary of the key physical and chemical properties of 3-bromopyridine 1-oxide is
presented below.
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Property Value Reference
CAS Number 2402-97-3

Molecular Formula CsH4BrNO

Molecular Weight 174.00 g/mol

Appearance Yellow to brown solid/liquid

Melting Point 31-42 °C

Boiling Point 130°C / 2 mmHg

pKa (Predicted) 0.01+£0.10

Soluble in water (50 g/L at

Solubilit
Y 25°C), Methanol

Synthesis of 3-Bromopyridine 1-Oxide

The most common and direct method for the preparation of 3-bromopyridine 1-oxide is the N-
oxidation of commercially available 3-bromopyridine. This transformation is typically achieved
using oxidizing agents such as hydrogen peroxide in acetic acid or meta-chloroperoxybenzoic
acid (m-CPBA) in a chlorinated solvent.

 To cite this document: BenchChem. [3-Bromopyridine 1-Oxide: A Versatile Building Block for
Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b014649#3-bromopyridine-1-oxide-as-a-building-
block-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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